tert-butyl 2-(4-sulfanyl-1H-pyrazol-1-yl)acetate
Overview
Description
Tert-butyl 2-(4-sulfanyl-1H-pyrazol-1-yl)acetate, commonly known as TBPSA, is a chemical compound with a wide range of applications in the scientific research field. It is an important building block in the synthesis of various pharmaceuticals and other organosulfur compounds. TBPSA is also used as an intermediate in the synthesis of many other compounds, such as organosulfur compounds and heterocyclic compounds. It is a colorless, odorless, and crystalline solid.
Mechanism of Action
TBPSA is an intermediate in the synthesis of various compounds. It acts as a nucleophile, reacting with electrophiles to form new compounds. It is also used as a catalyst in the synthesis of other compounds, such as dyes, pesticides, and catalysts.
Biochemical and Physiological Effects
TBPSA is an inert compound and does not have any known biochemical or physiological effects.
Advantages and Limitations for Lab Experiments
The advantages of using TBPSA in laboratory experiments include its low cost, ease of synthesis, and its ability to react with electrophiles to form new compounds. The main limitation of TBPSA is its low reactivity, which can limit the range of compounds that can be synthesized.
Future Directions
The future of TBPSA lies in its potential to be used as a building block in the synthesis of various pharmaceuticals and other organosulfur compounds. It has the potential to be used in the synthesis of various other compounds, such as dyes, pesticides, and catalysts. In addition, TBPSA could be used as a reagent in the synthesis of various other compounds. Finally, TBPSA could be used as a catalyst in the synthesis of various other compounds.
Synthesis Methods
TBPSA is synthesized from the reaction of tert-butyl bromide and 4-sulfanyl-1H-pyrazol-1-ylacetic acid. The reaction is performed in the presence of a base, such as sodium hydroxide, and is carried out at a temperature of around 80 °C. The product of the reaction is a colorless crystalline solid.
Scientific Research Applications
TBPSA has a wide range of applications in scientific research. It is used as a building block in the synthesis of various pharmaceuticals and other organosulfur compounds. It is also used as an intermediate in the synthesis of many other compounds, such as organosulfur compounds and heterocyclic compounds. In addition, TBPSA is used as a reagent in the synthesis of various other compounds, such as dyes, pesticides, and catalysts.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2-(4-sulfanyl-1H-pyrazol-1-yl)acetate involves the reaction of tert-butyl 2-bromoacetate with 4-mercaptopyrazole in the presence of a base to form the desired product.", "Starting Materials": [ "tert-butyl 2-bromoacetate", "4-mercaptopyrazole", "Base (e.g. potassium carbonate)" ], "Reaction": [ "Add 4-mercaptopyrazole (1.1 equiv) to a solution of tert-butyl 2-bromoacetate (1 equiv) in anhydrous DMF.", "Add base (2 equiv) to the reaction mixture and stir at room temperature for several hours.", "Quench the reaction with water and extract the product with ethyl acetate.", "Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "Purify the crude product by column chromatography to obtain tert-butyl 2-(4-sulfanyl-1H-pyrazol-1-yl)acetate as a white solid." ] } | |
CAS RN |
2386211-65-8 |
Molecular Formula |
C9H14N2O2S |
Molecular Weight |
214.3 |
Purity |
95 |
Origin of Product |
United States |
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